Cas no 1181388-10-2 (5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde)
1181388-10-2 structure
Product Name:5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde
CAS No:1181388-10-2
MF:C12H17NO2
MW:207.268883466721
CID:5691748
PubChem ID:62128259
Update Time:2023-10-13
5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1181388-10-2
- EN300-738237
- AKOS011408389
- 5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde
- 2-Furancarboxaldehyde, 5-(3,5-dimethyl-1-piperidinyl)-
- 5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde
-
- Inchi: 1S/C12H17NO2/c1-9-5-10(2)7-13(6-9)12-4-3-11(8-14)15-12/h3-4,8-10H,5-7H2,1-2H3
- InChI Key: MUSPAQKWCUXHMO-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1N1CC(C)CC(C)C1
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 33.4Ų
Experimental Properties
- Density: 1.056±0.06 g/cm3(Predicted)
- Boiling Point: 336.9±27.0 °C(Predicted)
- pka: 1?+-.0.60(Predicted)
5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-738237-0.05g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 0.05g |
$744.0 | 2023-05-23 | ||
| Enamine | EN300-738237-0.1g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 0.1g |
$779.0 | 2023-05-23 | ||
| Enamine | EN300-738237-0.25g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 0.25g |
$814.0 | 2023-05-23 | ||
| Enamine | EN300-738237-0.5g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 0.5g |
$849.0 | 2023-05-23 | ||
| Enamine | EN300-738237-1.0g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 1g |
$884.0 | 2023-05-23 | ||
| Enamine | EN300-738237-2.5g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 2.5g |
$1735.0 | 2023-05-23 | ||
| Enamine | EN300-738237-5.0g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 5g |
$2566.0 | 2023-05-23 | ||
| Enamine | EN300-738237-10.0g |
5-(3,5-dimethylpiperidin-1-yl)furan-2-carbaldehyde |
1181388-10-2 | 10g |
$3807.0 | 2023-05-23 |
5-(3,5-Dimethylpiperidin-1-yl)furan-2-carbaldehyde Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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